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Compound of Interest

Compound Name: 2,4-Dibromo-6-fluorophenol

Cat. No.: B1304671 Get Quote

This guide provides immediate, essential safety protocols and logistical plans for handling 2,4-
Dibromo-6-fluorophenol in a laboratory setting. It is intended for researchers, scientists, and

professionals in drug development to ensure safe operational workflow and proper disposal.

Chemical Identifier:

Name: 2,4-Dibromo-6-fluorophenol

CAS Number: 576-86-3[1]

Molecular Formula: C6H3Br2FO[1]

Hazard Summary: 2,4-Dibromo-6-fluorophenol is a hazardous substance that requires

careful handling. It is classified as:

Toxic if swallowed.[1]

Causes skin irritation.[1][2]

Causes serious eye irritation.[1][2]

May cause respiratory irritation.[1][3]

Personal Protective Equipment (PPE)
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Strict adherence to the following PPE guidelines is mandatory to minimize exposure and

ensure personal safety.
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face
Safety Goggles and Face

Shield

Goggles must provide a

complete seal around the

eyes. A face shield should be

worn over goggles when there

is a risk of splashing.

Hands Chemical-Resistant Gloves

Neoprene or butyl rubber

gloves are recommended for

direct handling. Double-gloving

with nitrile gloves can be a

suitable alternative for

incidental contact, but they

must be changed immediately

upon contamination.[4]

Body
Chemical-Resistant Laboratory

Coat

A long-sleeved lab coat that

fully buttons is required.

Ensure the material is

appropriate for handling

corrosive and toxic

substances.

Respiratory
NIOSH/MSHA Approved

Respirator

All handling of 2,4-Dibromo-6-

fluorophenol should be

conducted in a certified

chemical fume hood. If

engineering controls are not

sufficient, a NIOSH/MSHA-

approved respirator with an

appropriate cartridge for

organic vapors and

particulates is necessary.[5]

Footwear Closed-Toe Shoes Closed-toe shoes are

mandatory in the laboratory.

For tasks with a higher risk of
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spills, chemical-resistant shoe

covers should be worn.

Operational Plan: Step-by-Step Handling Protocol
1. Pre-Handling Preparations:

Fume Hood: All work with 2,4-Dibromo-6-fluorophenol must be performed in a properly

functioning chemical fume hood to minimize inhalation exposure.[6]

Emergency Equipment: Ensure that an emergency eyewash station and safety shower are

readily accessible and unobstructed.

Spill Kit: Have a spill kit readily available that is appropriate for halogenated organic

compounds. This should include an inert absorbent material like sand or vermiculite.

2. Donning PPE:

Put on all required PPE as detailed in the table above before entering the designated

handling area.

3. Handling the Compound:

Weighing and Transferring: Carefully weigh and transfer the solid compound within the fume

hood to prevent the generation of dust.

Solution Preparation: If preparing a solution, slowly add the 2,4-Dibromo-6-fluorophenol to
the solvent to avoid splashing.

Containment: Keep all containers with the compound tightly sealed when not in use.

4. Post-Handling Procedures:

Decontamination: Thoroughly decontaminate all surfaces within the fume hood that may

have come into contact with the chemical.
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PPE Removal: Carefully remove PPE, avoiding contact with any potentially contaminated

outer surfaces. Gloves should be removed last, followed by thorough hand washing with

soap and water.

Emergency Procedures
Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes at an emergency eyewash station, holding the eyelids open.[1][6] Seek immediate

medical attention.[1][6]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes while removing contaminated clothing.[1][6] Seek medical attention if irritation

persists.[6]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[1]

Disposal Plan
All waste containing 2,4-Dibromo-6-fluorophenol must be treated as hazardous waste.

Waste Collection:

Collect all solid and liquid waste in clearly labeled, sealed containers.

Do not mix with other waste streams.[7]

The container must be labeled with "HAZARDOUS WASTE" and the full chemical name.

[7]

Disposal Method:

Dispose of the waste through an authorized hazardous waste disposal company.[1][3]
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Incineration in a facility equipped with an afterburner and scrubber is a recommended

disposal method.[1]

Follow all local, state, and federal regulations for hazardous waste disposal.[3]

Workflow for Safe Handling of 2,4-Dibromo-6-
fluorophenol
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Caption: Workflow for the safe handling and disposal of 2,4-Dibromo-6-fluorophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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